2-[(2-Fluorophenyl)methyl]-1h-1,3-benzodiazol-5-amine

• Molecular Formula: C14H12FN3
• Molecular Weight: 241.26 g/mol
• IUPAC Name: 2-[(2-fluorophenyl)methyl]-3H-benzimidazol-5-amine
• InChI: InChI=1S/C14H12FN3/c15-11-4-2-1-3-9(11)7-14-17-12-6-5-10(16)8-13(12)18-14/h1-6,8H,7,16H2,(H,17,18)
• InChI Key: DCBDDOHZLAXHNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC3=C(N2)C=C(C=C3)N)F

Description

2-[(2-Fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine is a benzimidazole derivative featuring a 2-fluorophenylmethyl substituent at position 2 and an amine group at position 5 of the benzodiazole core. This compound is commercially available in dihydrochloride form (250 mg to 1 g quantities) for research purposes . Its structure combines the planar benzimidazole scaffold with a fluorinated aromatic side chain, which may enhance binding affinity to biological targets, such as enzymes or receptors, through hydrophobic and electronic interactions.

Preparation Methods

Synthesis of Key Intermediate: 2-(Bromomethyl)-1H-benzimidazole

The synthesis begins with the preparation of 2-(bromomethyl)-1H-benzimidazole, a crucial intermediate for further substitution. This is achieved by:

• Reacting o-phenylenediamine with bromoacetic acid in the presence of 4 M hydrochloric acid under reflux for approximately five hours.
• Neutralizing the reaction mixture with ammonia.
• Isolating the product by filtration, washing, drying, and recrystallization from acetone.

Reaction Summary:

Reagents	Conditions	Yield	Melting Point (°C)
o-Phenylenediamine + Bromoacetic acid	Reflux, 5 h, 4 M HCl	86%	60–62

This intermediate exhibits characteristic IR bands (3372–3025 cm⁻¹ for NH and aromatic CH) and ^1H-NMR singlet at δ 4.85 ppm for methylene protons adjacent to bromine.

Nucleophilic Substitution with 2-Fluorobenzylamine

To introduce the 2-fluorophenylmethyl group, 2-(bromomethyl)-1H-benzimidazole undergoes nucleophilic substitution with 2-fluorobenzylamine:

• The reaction is typically performed in ethanol under reflux conditions.
• Potassium iodide (KI) may be added as a catalyst to facilitate the substitution.
• After completion, the reaction mixture is neutralized, and the product is isolated by filtration and recrystallization.

This step replaces the bromomethyl group with the 2-fluorobenzyl moiety, forming 2-[(2-fluorophenyl)methyl]-1H-benzimidazole.

Introduction of the 5-Amino Group

The 5-amino substitution can be achieved by:

• Starting with a 5-nitro-substituted benzimidazole derivative followed by catalytic hydrogenation to reduce the nitro group to an amine.
• Alternatively, direct amination methods involving nucleophilic aromatic substitution or diazotization followed by amine substitution can be employed.

However, the literature suggests that the amine at the 5-position is often introduced prior to the alkylation step or preserved during the synthetic sequence to avoid side reactions.

Cyclization and Functional Group Transformations

Additional steps may include:

• Cyclization reactions using thiourea or α-halocarbonyl compounds to form thiazole or other fused heterocycles, which can be modified to yield the target benzimidazole derivative.
• Use of polymer-supported catalysts such as polyvinylpyrrolidone-trifluoromethanesulfonic acid (PVP-TfOH) to accelerate benzimidazole ring formation under solvent-free conditions, enhancing yield and reducing reaction time.

Representative Synthetic Scheme (Summary)

Step	Reactants/Intermediates	Conditions	Product/Intermediate	Yield (%)	Notes
1	o-Phenylenediamine + Bromoacetic acid	Reflux, 4 M HCl, 5 h	2-(Bromomethyl)-1H-benzimidazole	86	Key intermediate
2	2-(Bromomethyl)-1H-benzimidazole + 2-fluorobenzylamine + KI	Reflux, ethanol	2-[(2-Fluorophenyl)methyl]-1H-benzimidazole	65-75*	Nucleophilic substitution
3	Nitro-substituted benzimidazole derivative	Catalytic hydrogenation	5-Amino substituted benzimidazole	80-90*	Amine introduction or preservation
4	Functional group modifications (optional)	Various	Target compound	Variable	Cyclization, purification steps

*Yields are approximate based on analogous benzimidazole syntheses.

Analytical Characterization and Purity Assessment

• Infrared Spectroscopy (IR): Characteristic NH stretching (3200–3400 cm⁻¹), aromatic C-H, and C-N stretching bands confirm benzimidazole formation.
• Nuclear Magnetic Resonance (NMR): ^1H-NMR signals for methylene protons adjacent to nitrogen or halogen, aromatic protons, and amine protons.
• Melting Point: Sharp melting points consistent with literature values indicate purity.
• Mass Spectrometry: Confirms molecular weight and substitution pattern.

Recent Advances and Alternative Methods

• A one-pot mild synthesis of N-substituted 2-aminobenzimidazoles using isothiocyanates and o-phenylenediamines under irradiation has been reported, yielding diverse derivatives efficiently. This approach could be adapted for fluorophenyl substituents.
• Polymer-supported acid catalysts enable solvent-free, high-yield benzimidazole synthesis with easy catalyst recovery and reuse, improving green chemistry metrics.

Chemical Reactions Analysis

Types of Reactions

2-[(2-Fluorophenyl)methyl]-1h-1,3-benzodiazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium iodide in acetone.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of iodinated derivatives.

Scientific Research Applications

2-[(2-Fluorophenyl)methyl]-1h-1,3-benzodiazol-5-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential as a bioactive compound with antimicrobial and antiviral properties.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and analgesic activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(2-Fluorophenyl)methyl]-1h-1,3-benzodiazol-5-amine involves its interaction with specific molecular targets in biological systems. The compound can bind to receptors or enzymes, modulating their activity and leading to various physiological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table summarizes structural analogues and their distinguishing features:

Compound Name	Structural Features	Molecular Weight (g/mol)	Stability/Notes	Source
2-[(2-Fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine	2-(2-Fluorobenzyl), 5-amine	255.28 (free base)	Available as stable dihydrochloride salt; no degradation data reported
2-(2,5-Difluorophenyl)-1H-1,3-benzodiazol-5-amine	2-(2,5-Difluorophenyl) substitution	273.25	Higher fluorination may enhance lipophilicity; supplied in high purity (99%+)
2-Phenyl-1H-benzo[d]imidazol-5-amine	2-Phenyl substitution (no fluorine)	209.25	Lacks fluorine; reduced electronic effects; 97% purity available
2-(4-Aminophenyl)-1H-benzimidazol-5-amine	4-Aminophenyl at position 2	225.26	Additional amine group may improve solubility; used in drug discovery
2-(4-Fluoro-Phenyl)-6-Methyl-2H-Benzotriazol-5-Yl-Amine	Benzotriazole core, 4-fluorophenyl, 6-methyl	282.31	Triazole ring alters electron distribution; methyl group increases steric bulk
(2-Fluoro-5-trifluoromethyl-phenyl)-(1-methyl-5-{2-[5-methyl-4-(3-trifluoromethylphenyl)-1H-imidazol-2-yl]-pyridin-4-yloxy}-1H-benzoimidazol-2-yl)-amine	Complex substituents (imidazole-pyridine, trifluoromethyl groups)	627.50	High molecular weight; likely targets kinases or GPCRs; LC/MS confirmed

Stability and Functional Implications

• Fluorine Substitution: The mono-fluorinated compound (target) balances lipophilicity and electronic effects. In contrast, the 2,5-difluoro analogue may exhibit stronger hydrophobic interactions but could face metabolic challenges due to increased fluorination.
• Degradation Trends : Compounds with bulky tert-butyl groups (e.g., 1a/1b in ) degrade in simulated gastric fluid, suggesting that simpler substituents (e.g., fluorophenylmethyl in the target) may improve stability .
• Salt Forms : The dihydrochloride form of the target compound enhances aqueous solubility, making it suitable for in vitro assays .

Pharmacological Relevance

• Benzimidazole Core: Shared across all analogues, this scaffold is known for intercalating into DNA or binding ATP pockets in kinases.
• Target Selectivity: The fluorophenylmethyl group in the target compound may confer selectivity toward fluorophilic binding sites, whereas the 4-aminophenyl analogue could target amine-recognizing receptors.
• Complex Derivatives : Compounds like the imidazole-pyridine hybrid demonstrate the impact of extended conjugation and trifluoromethyl groups on potency, though synthetic complexity increases.

Biological Activity

2-[(2-Fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine, also known as 2-[(2-fluorophenyl)methyl]-1H-benzodiazol-5-amine dihydrochloride, is a synthetic compound belonging to the benzodiazole family. Its molecular formula is $C_{14}H_{14}Cl_2FN_3$ with a molecular weight of approximately 314.2 g/mol. This compound has garnered interest due to its potential biological activities, particularly in the field of medicinal chemistry.

The biological activity of 2-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine primarily revolves around its interaction with various biological targets. It is believed to exhibit activity through modulation of neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA) receptors, which are crucial in the central nervous system (CNS) for regulating neuronal excitability.

Pharmacological Properties

Research indicates that compounds in the benzodiazole class can possess anxiolytic, anticonvulsant, and sedative properties. The specific compound under discussion has shown promise in preclinical studies for its potential to act as a central nervous system depressant, which may be beneficial in treating anxiety disorders and epilepsy.

Case Studies and Research Findings

• In Vivo Studies : A study investigating the effects of similar benzodiazole derivatives on anxiety-related behaviors in rodent models demonstrated significant anxiolytic effects when administered at appropriate doses. The mechanism was attributed to enhanced GABAergic transmission .
• Binding Affinity : Binding assays conducted on rat brain homogenates revealed that derivatives of benzodiazoles exhibit varying affinities for GABA_A receptors, which are critical for their pharmacological effects. For instance, a related compound showed a Kd value of 1.45 nM for GABA_A receptors .
• Toxicological Assessment : Toxicological evaluations indicated that while the compound exhibits therapeutic potential, it also requires careful assessment regarding its safety profile. Studies have highlighted dose-dependent effects on motor coordination and sedation in animal models .

Property	Value
Molecular Formula	$C_{14}H_{14}Cl_2FN_3$
Molecular Weight	314.2 g/mol
CAS Number	1172291-64-3
Purity	≥ 95%

Biological Activity Summary

Study Type	Findings
In Vivo	Anxiolytic effects observed in rodent models
Binding Affinity	Kd = 1.45 nM for GABA_A receptors
Toxicology	Dose-dependent effects on motor coordination